Cas no 333440-71-4 (Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate)

• Product Name: Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate
• CAS No: 333440-71-4
• MF: C₁₁H₁₅N₃O₆S
• MW: 317.318301439285
• CID: 1456963
• PubChem ID: 329764157
• Update Time: 2025-05-26

Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate
• AC1MJEHL
• CTK8C6178
• ACMC-20aoxs
• 1-Boc-2-(4-nitrobenzenesulfonyl)hydrazine
• N-Boc-N'-(p-nitrobenzenesulfonyl)hydrazine
• SCHEMBL13866357
• tert-butyl 2-({4-nitrophenyl}sulfonyl)hydrazinecarboxylate
• AG-690/15431217
• N'-(4-nitrobenzenesulfonyl)(tert-butoxy)carbohydrazide
• 1-Boc-2-(4-nitrobenzenesulfonyl)hydrazine, 97%
• AKOS000608491
• 333440-71-4
• DTXSID50389675
• Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate

• MDL： MFCD01985162
• Inchi： 1S/C11H15N3O6S/c1-11(2,3)20-10(15)12-13-21(18,19)9-6-4-8(5-7-9)14(16)17/h4-7,13H,1-3H3,(H,12,15)
• InChI Key： NOJCYFMYHGQHAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 317.06815638g/mol
• Monoisotopic Mass: 317.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Melting Point: 142-145 °C

Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：

Additional information on Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate

Professional Introduction to Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate (CAS No. 333440-71-4)

Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate, with the chemical formula C₁₃H₁₆NO₅S, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 333440-71-4, represents a fascinating intersection of organic chemistry and medicinal applications. Its structural features, particularly the presence of a tert-butyl group and a sulfonylamino moiety linked to a carbamate functionality, make it a versatile intermediate in the synthesis of more complex molecules.

The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity of the molecule. This feature is particularly valuable in medicinal chemistry, where it can influence both the metabolic stability and pharmacokinetic properties of drug candidates. The sulfonylamino part of the molecule introduces a polar and hydrogen-bonding capable group, which can enhance interactions with biological targets. These characteristics make Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate an attractive building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The nitrophenyl moiety in Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their potential biological activities. For instance, nitrophenyl derivatives have shown promise in the inhibition of enzymes involved in inflammation and cancer metabolism. The incorporation of this group into Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate suggests that it could be a valuable precursor for developing innovative pharmacological tools.

The carbamate functionality is another key aspect of this compound that contributes to its utility in drug design. Carbamates are well-known for their ability to act as protease inhibitors, making them relevant in the treatment of various diseases, including neurological disorders and infectious diseases. The combination of these functional groups—tert-butyl, sulfonylamino, and nitrophenyl—into a single molecule creates a rich scaffold for structural modifications and derivatization. This flexibility allows chemists to fine-tune the properties of the compound to optimize its biological activity and selectivity.

Recent advances in computational chemistry have further enhanced the understanding of how Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity. These insights have guided the design of more potent derivatives with improved pharmacological profiles. For example, modifications to the nitrophenyl group have been shown to enhance binding affinity while minimizing off-target effects.

The synthesis of Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include the formation of the sulfonylamino linkage followed by carbamate functionalization. Each step requires careful optimization to ensure high yields and purity. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on sustainable chemistry.

The pharmaceutical industry has been actively exploring novel therapeutic strategies that leverage small-molecule modulators like Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate. One emerging area is targeted protein degradation, where compounds can induce selective breakdown of disease-causing proteins. The structural features of this compound make it a promising candidate for such applications. Additionally, its ability to cross cell membranes suggests potential utility in drug delivery systems designed to enhance bioavailability.

In conclusion, Tert-butyl N-[(4-nitrophenyl)sulfonylamino]carbamate (CAS No. 333440-71-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—tert-butyl group, sulfonylamino moiety, and nitrophenyl ring—make it a valuable intermediate for synthesizing novel therapeutic agents. Recent advancements in computational modeling and synthetic chemistry continue to expand its applications, positioning it as a key player in next-generation drug discovery efforts.